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Compound of Interest

Compound Name: CCT367766

Cat. No.: B606558 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of drug discovery, the safety of laboratory personnel is paramount.

This guide provides essential safety and logistical information for the handling of CCT367766,

a potent, third-generation heterobifunctional and Cereblon-based pirin targeting protein

degradation probe (PROTAC).[1] While a specific Safety Data Sheet (SDS) for CCT367766 is

not publicly available, its classification as a Cereblon-based PROTAC necessitates handling it

with the same precautions as other compounds in this class, such as thalidomide analogues,

due to potential shared hazards, including teratogenicity.[2][3]

This document outlines the necessary personal protective equipment (PPE), step-by-step

operational procedures for safe handling and disposal, and an emergency plan for spill

containment. Adherence to these guidelines is critical to mitigate risks and ensure a safe

laboratory environment.

Recommended Personal Protective Equipment (PPE)
A risk assessment is crucial for determining the appropriate PPE for handling any potent

compound.[4] The following table summarizes the recommended PPE for various tasks

involving CCT367766.
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Task
Eye & Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Receiving/Unpac

king

Safety glasses

with side shields

Double nitrile

gloves
Lab coat

Not generally

required

Weighing (Solid)

Safety glasses

with side shields

and face shield

Double nitrile

gloves

Disposable lab

coat over regular

lab coat

N95 or higher

respirator in a

ventilated

enclosure

Dissolving (in

fume hood)

Chemical splash

goggles

Double nitrile

gloves

Chemical-

resistant apron

over lab coat

Not required if

performed in a

certified fume

hood

Cell Culture/In

Vitro Assays

Safety glasses

with side shields
Nitrile gloves Lab coat

Not generally

required

Waste Disposal
Chemical splash

goggles

Heavy-duty nitrile

or butyl rubber

gloves

Chemical-

resistant apron

over lab coat

Not generally

required if

handling sealed

containers

Operational Plan: Step-by-Step Handling and
Disposal
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

The compound should be stored in a designated, well-ventilated, and secure area, away

from incompatible materials.

Access to the storage area should be restricted to authorized personnel.

2. Weighing the Compound:
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All weighing of solid CCT367766 must be conducted within a certified chemical fume hood or

a ventilated balance enclosure to minimize inhalation exposure.

Wear double nitrile gloves, a disposable lab coat over your standard lab coat, and a face

shield in addition to safety glasses. An N95 or higher-rated respirator is strongly

recommended.

Use dedicated spatulas and weighing papers. Clean all equipment thoroughly after use.

3. Dissolving the Compound:

The dissolution of CCT367766 should always be performed in a certified chemical fume

hood.

Wear chemical splash goggles, double nitrile gloves, and a chemical-resistant apron over

your lab coat.

Add the solvent to the solid compound slowly to avoid splashing.

4. Experimental Use:

When using solutions of CCT367766, standard laboratory practices for handling chemical

solutions should be followed.

Wear a lab coat, safety glasses, and nitrile gloves.

5. Disposal Plan:

All solid and liquid waste containing CCT367766 must be treated as hazardous chemical

waste.

Collect waste in clearly labeled, sealed containers.

Dispose of contaminated sharps in an appropriate sharps container.

Follow all institutional and local regulations for hazardous waste disposal.

Emergency Protocol: CCT367766 Spill Response
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In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

contamination. The following workflow outlines the steps for responding to a CCT367766
powder spill.

Immediate Actions Containment Cleanup & Decontamination Follow-Up

Evacuate Immediate Area Alert Colleagues & Supervisor Isolate the Spill Area Don Appropriate PPE
(Respirator, Goggles, Double Gloves, Gown) Cover Spill with Absorbent Pads Gently Wet Pads to Prevent Dust Collect Contaminated Materials Decontaminate Spill Area Dispose of as Hazardous Waste Remove PPE Correctly Wash Hands Thoroughly Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a CCT367766 powder spill.

By implementing these safety measures, researchers can handle CCT367766 with confidence,

minimizing risks and fostering a secure and productive research environment. This proactive

approach to safety is integral to the responsible advancement of science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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